![molecular formula C9H18N2O B2468426 [1-(Oxan-4-yl)azetidin-2-yl]methanamine CAS No. 2002801-91-2](/img/structure/B2468426.png)
[1-(Oxan-4-yl)azetidin-2-yl]methanamine
Overview
Description
“[1-(Oxan-4-yl)azetidin-2-yl]methanamine” is a chemical compound with the CAS Number: 2002801-91-2 . It has a molecular weight of 170.25 . The IUPAC name for this compound is (1-(tetrahydro-2H-pyran-4-yl)azetidin-2-yl)methanamine . It is typically stored at a temperature of 4 degrees Celsius . The compound is usually available in powder form .
Molecular Structure Analysis
The InChI code for “[1-(Oxan-4-yl)azetidin-2-yl]methanamine” is 1S/C9H18N2O/c10-7-9-1-4-11(9)8-2-5-12-6-3-8/h8-9H,1-7,10H2 . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
“[1-(Oxan-4-yl)azetidin-2-yl]methanamine” is a powder with a molecular weight of 170.25 . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Medicinal Chemistry and Drug Development
Overview: [1-(Oxan-4-yl)azetidin-2-yl]methanamine exhibits potential as a scaffold for designing novel drugs due to its unique structure. Researchers explore its pharmacological properties and interactions with biological targets.
Applications:- Antimicrobial Agents : Evaluate its antibacterial and antifungal activities. Comparisons with standard drugs (e.g., amoxicillin and fluconazole) provide insights .
Heterocyclic Chemistry
Overview: The azetidine ring in [1-(Oxan-4-yl)azetidin-2-yl]methanamine contributes to its heterocyclic nature. Researchers study its synthesis and reactivity.
Applications:- New Heterocyclic Derivatives : Explore the incorporation of azetidine and oxetane rings into amino acid derivatives. These compounds may have diverse applications .
Green Synthesis
Overview: Efficient and environmentally friendly synthetic methods are crucial. Researchers seek greener alternatives for compound preparation.
Applications:- Microwave-Assisted Synthesis : Develop a green method for synthesizing 3-pyrrole-substituted 2-azetidinones using catalytic amounts of molecular iodine. This approach allows for diverse substituents at N-1 and C-4 positions .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[1-(oxan-4-yl)azetidin-2-yl]methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O/c10-7-9-1-4-11(9)8-2-5-12-6-3-8/h8-9H,1-7,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQAOPTRHKRAYKE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C1CN)C2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(Oxan-4-yl)azetidin-2-yl]methanamine | |
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